![molecular formula C18H16N2O3 B5652792 5-[5-(morpholin-4-ylcarbonyl)-2-furyl]isoquinoline](/img/structure/B5652792.png)
5-[5-(morpholin-4-ylcarbonyl)-2-furyl]isoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related furyl-isoquinoline compounds involves cyclocondensation reactions, where dialkylbenzylcarbinols react with 2-cyanofuran in the presence of H2SO4, leading to the formation of 3,3-dialkyl-1-(2-furyl)-3,4-dihydroisoquinolines (Mikhailovskii et al., 2013). This process illustrates the fundamental steps likely involved in synthesizing the compound , emphasizing the intricate reactions between furan derivatives and isoquinoline precursors.
Molecular Structure Analysis
The molecular structure of compounds closely related to "5-[5-(morpholin-4-ylcarbonyl)-2-furyl]isoquinoline" has been elucidated using X-ray structural analysis, revealing detailed conformational and bonding characteristics (Dyachenko & Chernega, 2006). Such analyses provide insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and interactions with other molecules.
Chemical Reactions and Properties
The chemical reactivity of furyl-isoquinoline derivatives encompasses various reactions, including the Diels-Alder reaction with maleic anhydride, leading to complex cyclic compounds (Mikhailovskii et al., 2013). These reactions highlight the compound's potential to undergo transformations that significantly alter its structural and functional attributes.
properties
IUPAC Name |
(5-isoquinolin-5-ylfuran-2-yl)-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c21-18(20-8-10-22-11-9-20)17-5-4-16(23-17)15-3-1-2-13-12-19-7-6-14(13)15/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCTBHOZWMZAYBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=C(O2)C3=CC=CC4=C3C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[5-(Morpholin-4-ylcarbonyl)-2-furyl]isoquinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.